Cas no 77123-55-8 (Benzaldehyde,3-[2-(trimethylsilyl)ethynyl]-)

• Product Name: Benzaldehyde,3-[2-(trimethylsilyl)ethynyl]-
• CAS No: 77123-55-8
• MF: C₁₂H₁₄OSi
• MW: 202.324464321136
• MDL: MFCD06245348
• CID: 574551
• PubChem ID: 329762892
• Update Time: 2025-04-19

Benzaldehyde,3-[2-(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-[2-(trimethylsilyl)ethynyl]-
• 3-(2-trimethylsilylethynyl)benzaldehyde
• 3-(Trimethylsilyl)ethynylbenzaldehyde
• 3-TMS-ethynylbenzaldehyde
• GL-0047

• MDL： MFCD06245348
• Inchi： 1S/C12H14OSi/c1-14(2,3)8-7-11-5-4-6-12(9-11)10-13/h4-6,9-10H,1-3H3
• InChI Key： UPZYBRHQVJTPBO-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC=C(C=O)C=1)(C)(C)C

Computed Properties

• Exact Mass: 202.08100

Experimental Properties

• Density: 0.962 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.547
• PSA: 17.07000
• LogP: 2.72800

Benzaldehyde,3-[2-(trimethylsilyl)ethynyl]- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C